molecular formula C13H11ClN2O B8328558 6-(4-Chloro-benzylamino)-pyridine-3-carbaldehyde

6-(4-Chloro-benzylamino)-pyridine-3-carbaldehyde

Cat. No. B8328558
M. Wt: 246.69 g/mol
InChI Key: JODIHOOIMBBKHU-UHFFFAOYSA-N
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Description

6-(4-Chloro-benzylamino)-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
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properties

Product Name

6-(4-Chloro-benzylamino)-pyridine-3-carbaldehyde

Molecular Formula

C13H11ClN2O

Molecular Weight

246.69 g/mol

IUPAC Name

6-[(4-chlorophenyl)methylamino]pyridine-3-carbaldehyde

InChI

InChI=1S/C13H11ClN2O/c14-12-4-1-10(2-5-12)7-15-13-6-3-11(9-17)8-16-13/h1-6,8-9H,7H2,(H,15,16)

InChI Key

JODIHOOIMBBKHU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNC2=NC=C(C=C2)C=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine (41, 10.00 g, 0.03360 mol) in tetrahydrofuran (400.0 mL) under an atmosphere of nitrogen at −78° C. was added n-butyllithium (17.5 mL, 2.00M in cyclohexane). After 90 minutes, tert-butyllithium (42.00 mL, 1.70M in hexane) was added to the reaction. After 80 minutes, N,N-dimethylformamide (6.9 mL, 0.089 mol) was added to the reaction. The reaction mixture was stirred at −78° C. for 2 hours, then allowed to warm to room temperature for 1 hour. The reaction mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate and concentrated to give the crude compound, which was crystallized from tert-butoxyl methyl ether to provide compound (42, 7.66 g, 92.2%).
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Synthesis routes and methods II

Procedure details

(5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine (11, 3.81 g, 13 mmol) was dissolved in 150 mL of tetrahydrofuran at −78° C. under an atmosphere of nitrogen and tert-butyllithium (7.6 mL, 1.7 M in hexane) was added dropwise. After 30 minutes additional tert-butyllithium (16 mL, 1.7 M in hexane) was added dropwise and the reaction was stirred for 1.5 hours at −78° C. N,N-Dimethylformamide (2.4 mL, 31 mmol) was added and the mixture was stirred for 1.5 hours at −78° C., then allowed to warm up to room temperature for 1 hour. The reaction was poured into aqueous ammonium chloride and extracted with ethyl acetate. The organic portion was dried over anhydrous sodium sulfate and concentrated. The desired compound was crystallized from a mixture of ether in ethyl acetate. The remaining material was purified with silica gel chromatography eluting with ethyl acetate and hexane to provide additional compound (12, 2.7 g, 85%).
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